Cas no 877049-31-5 ([(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate)

• Product Name: [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate
• CAS No: 877049-31-5
• MF: C₁₆H₁₇ClN₂O₄S
• MW: 368.835181951523
• CID: 6256176
• PubChem ID: 16280193
• Update Time: 2025-07-14

[(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• AKOS001207336
• Z16195542
• [2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl] 4-(5-chlorothiophen-2-yl)-4-oxobutanoate
• [(1-cyano-1-cyclopropylethyl)carbamoyl]methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate
• AKOS016848625
• starbld0005033
• EN300-26687316
• 877049-31-5
• 2-((1-Cyano-1-cyclopropylethyl)amino)-2-oxoethyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate
• [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate

• Inchi： 1S/C16H17ClN2O4S/c1-16(9-18,10-2-3-10)19-14(21)8-23-15(22)7-4-11(20)12-5-6-13(17)24-12/h5-6,10H,2-4,7-8H2,1H3,(H,19,21)
• InChI Key： ZFTDDUVMSHCFTF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CCC(=O)OCC(NC(C#N)(C)C2CC2)=O)=O)S1

Computed Properties

• Exact Mass: 368.0597559g/mol
• Monoisotopic Mass: 368.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate

Compound CAS No. 877049-31-5: [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate

The compound with CAS No. 877049-31-5, named as [(1-Cyano-1-cyclopropylethyl)carbamoyl]methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of acylated carbamates, which are widely studied in the field of medicinal chemistry and organic synthesis. The molecule consists of several key functional groups, including a cyanocyclopropylethyl group, a carbamoyl group, and a methyl ester, all of which contribute to its unique chemical properties and potential biological activities.

The structural complexity of this compound makes it an interesting subject for both synthetic and analytical studies. Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules, leveraging techniques such as molecular assembly and catalytic transformations. These methods have significantly improved the efficiency and selectivity of the synthesis process, making it feasible to produce compounds like this one on a larger scale for further research.

The presence of the 5-chlorothiophen-2-yl group in the molecule introduces unique electronic and steric effects, which are crucial for its potential applications in drug design. Thiophene derivatives are known for their ability to modulate biological systems, particularly in the context of enzyme inhibition and receptor binding. Recent studies have highlighted the importance of thiophene-containing compounds in the development of novel therapeutic agents, especially in the areas of oncology and neurodegenerative diseases.

The cyanocyclopropylethyl group within this compound adds another layer of complexity to its structure. Cyanocyclopropane moieties are known for their stability under physiological conditions, making them ideal candidates for drug delivery systems. Furthermore, the cyclopropane ring can act as a rigid scaffold, enhancing the molecule's ability to interact with specific biological targets. This feature has been extensively explored in recent research on small-molecule inhibitors and modulators.

The overall structure of this compound suggests that it may exhibit significant pharmacological activity. Its ability to form hydrogen bonds due to the presence of the carbamoyl group could enhance its bioavailability and target specificity. Additionally, the methyl ester group may play a role in modulating the compound's solubility and permeability across biological membranes.

In terms of application, this compound could serve as a lead molecule for further optimization in drug discovery programs. Its structural features make it a promising candidate for exploring new therapeutic strategies against various diseases. For instance, recent research has focused on developing compounds that can inhibit key enzymes involved in cancer progression or modulate signaling pathways associated with neurodegenerative disorders.

The synthesis of this compound involves multiple steps, including nucleophilic substitutions, condensations, and oxidations. The use of advanced catalysts and reaction conditions has enabled chemists to achieve high yields and excellent stereochemical control during these transformations. Such advancements underscore the importance of continuous innovation in synthetic methodology to meet the demands of modern drug discovery.

In conclusion, CAS No. 877049-31-5 represents a sophisticated organic molecule with significant potential in medicinal chemistry. Its unique structure, comprising multiple functional groups with distinct chemical properties, positions it as a valuable tool for exploring new therapeutic avenues. As research continues to uncover its full spectrum of biological activities, this compound may pave the way for groundbreaking discoveries in drug development.